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Compound of Interest

Compound Name: Gold(III) hydroxide

Cat. No.: B073234 Get Quote

Essential Safety and Handling Guide for Gold(III)
Hydroxide
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Gold(III) hydroxide (Au(OH)₃). The following procedures

are designed to ensure safe operational handling and disposal in a laboratory setting.

Hazard Identification and Classification
Gold(III) hydroxide is classified as a hazardous substance. It is crucial to understand its

primary risks before handling. The main hazards are:

Skin Irritation (Category 2): Causes skin irritation upon contact.[1][2]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory

irritation.[1][2][3]

Signal Word: Warning[1][2][4]
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Appropriate PPE is mandatory to prevent exposure when handling Gold(III) hydroxide. The

following table summarizes the required equipment.

Protection Type Specific Equipment Standard/Notes

Eye/Face Protection
Tightly fitting safety goggles or

chemical safety goggles.

Must conform to EN166 (EU)

or OSHA 29 CFR 1910.133

(US) standards.[1][2][5]

Skin Protection

Chemical-impermeable gloves

(e.g., Nitrile) and a lab coat or

impervious clothing.

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[1][2][5]

Respiratory Protection
N95 (US) or equivalent dust

mask.

Required when handling

powder or if dust formation is

likely.[6] If exposure limits are

exceeded, a full-face respirator

should be used.[1]

Safe Handling and Operational Plan
Adherence to a strict operational plan is essential for minimizing risk.

Engineering Controls:

Always handle Gold(III) hydroxide in a well-ventilated area.[1][2]

Use a certified chemical fume hood, especially when working with the powder form or when

there is a potential for aerosol generation, to minimize inhalation risk.[6]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[2]

Procedural Workflow for Handling: A systematic approach from preparation to disposal ensures

safety at every stage. The following workflow diagram illustrates the key steps.
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Preparation

Handling & Experimentation

Cleanup & Disposal

Post-Handling

1. Don PPE
(Goggles, Gloves, Lab Coat)

2. Prepare Work Area
(Fume Hood)

3. Weigh/Measure
(Avoid Dust)

4. Perform Experiment

5. Decontaminate Glassware

6. Collect Waste

7. Dispose via EHS

8. Doff PPE

9. Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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